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Compound of Interest

Compound Name: 2-Amino-4,6-dinitrotoluene

Cat. No.: B165273

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility and melting point of 2-
Amino-4,6-dinitrotoluene (CAS No. 35572-78-2), a compound of interest in various chemical
and pharmaceutical research fields. This document summarizes key quantitative data, outlines
detailed experimental protocols for property determination, and presents a logical workflow for
these analytical procedures.

Core Physicochemical Data

The melting point and solubility of 2-Amino-4,6-dinitrotoluene are critical parameters for its
handling, formulation, and assessment of its environmental fate. The available data from
various sources are summarized below.

Quantitative Data Summary
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Property Value Solvent/Conditions  Source(s)
Melting Point 135 °C Not Applicable [1112]1[3]
173 °C Not Applicable [4]
175-176 °C Not Applicable [5]
Water Solubility 2800 mg/L 20 °C [5]
2.29 mg/mL N
Not Specified [6]
(calculated)
0.139 mg/mL N
Not Specified [6]
(calculated)
Moderate (estimated) Not Specified [4]
Solubility in Organic ]
Slightly Soluble Chloroform [1]
Solvents
Slightly Soluble DMSO [1]
Slightly Soluble Methanol [1]

It is important to note the variability in the reported melting points, which may be attributable to
differences in the purity of the samples or the experimental methods employed. The solubility
data includes both experimentally determined and calculated values, providing a
comprehensive, albeit varied, profile.

Experimental Protocols

The following sections detail standardized methodologies for the determination of the melting
point and solubility of a solid organic compound like 2-Amino-4,6-dinitrotoluene. These
protocols are based on established guidelines, such as those from the Organisation for
Economic Co-operation and Development (OECD).

Melting Point Determination (Capillary Method - OECD
Guideline 102)
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The melting point is determined as the temperature at which the substance transitions from a
solid to a liquid state. The capillary method is a widely accepted technique.

Apparatus:

Melting point apparatus with a heated metal block or liquid bath.

Thermometer with appropriate range and precision.

Glass capillary tubes, sealed at one end.

Mortar and pestle.

Procedure:

Sample Preparation: The 2-Amino-4,6-dinitrotoluene sample must be thoroughly dried and
finely powdered using a mortar and pestle.

o Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,
aiming for a sample height of 2-4 mm.

o Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point
apparatus.

e Heating and Observation:
o A preliminary rapid heating is performed to determine an approximate melting range.

o For an accurate measurement, a fresh sample is heated to a temperature about 10 °C
below the approximate melting point. The heating rate is then reduced to 1-2 °C per
minute.

o Data Recording: The temperature at which the first droplet of liquid appears is recorded as
the onset of melting. The temperature at which the last solid particle disappears is recorded
as the completion of melting. The melting point is reported as this range.
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Water Solubility Determination (Flask Method - OECD
Guideline 105)

This method is suitable for substances with a solubility of 10 mg/L or higher and involves
creating a saturated solution at a specific temperature.

Apparatus:

Constant temperature water bath or shaker.

o Glass flasks with stoppers.

» Analytical balance.

o Centrifuge or filtration apparatus (e.g., with a membrane filter).

e Analytical instrumentation for concentration measurement (e.g., HPLC, UV-Vis
spectrophotometer).

Procedure:

Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and
the time required to reach equilibrium.

o Saturated Solution Preparation: An excess amount of 2-Amino-4,6-dinitrotoluene is added
to a known volume of distilled water in a glass flask.

o Equilibration: The flask is sealed and agitated in a constant temperature bath (e.g., 20 °C) for
a period sufficient to reach equilibrium (typically 24-48 hours).

e Phase Separation: The saturated solution is allowed to stand at the test temperature to allow
undissolved solid to settle. The supernatant is then separated from the solid phase by
centrifugation or filtration, ensuring that the temperature is maintained.

o Concentration Analysis: The concentration of 2-Amino-4,6-dinitrotoluene in the clear
aqueous phase is determined using a suitable and validated analytical method.
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o Data Reporting: The solubility is reported in units of mass per volume (e.g., mg/L) at the
specified temperature.

Solubility in Organic Solvents

A gualitative or semi-quantitative determination of solubility in organic solvents like chloroform,
DMSO, and methanol can be performed as follows:

Procedure:
e Asmall, accurately weighed amount of 2-Amino-4,6-dinitrotoluene is placed in a test tube.
e The solvent is added incrementally with constant agitation.

o Observations are made regarding the dissolution of the solid. The solubility can be
gualitatively described as soluble, slightly soluble, or insoluble based on the amount of
solvent required to dissolve the solid. For a more quantitative measure, the process is
continued until a saturated solution is formed, and the concentration is determined
analytically.

Experimental Workflow

The logical progression for determining the physicochemical properties of 2-Amino-4,6-
dinitrotoluene is outlined in the following diagram.
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Physicochemical Property Determination

Start: Obtain pure sample of 2-Amino-4,6-dinitrotoluene

\S&l{Tity Determination

Prepare saturated solutions in various solvents

Equilibrate at constant temperature

Melting Point Detern';ﬂnation

Prepare and pack sample in capillary tube Separate solid and liquid phases
Determine melting range using melting point apparatus Analyze solute concentration in the liquid phase

Report Melting Point Report Solubility Data

End: Report physicochemical properties

Click to download full resolution via product page

Caption: Workflow for determining the melting point and solubility of 2-Amino-4,6-
dinitrotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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